Cas no 1804701-01-6 (Methyl 3-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 3-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate
• CAS No: 1804701-01-6
• MF: C₁₀H₅F₅N₂O₂
• MW: 280.150919675827
• CID: 4880103
• Update Time: 2025-10-20

Methyl 3-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C10H5F5N2O2/c1-19-9(18)4-2-6(8(11)12)17-7(5(4)3-16)10(13,14)15/h2,8H,1H3
• InChI Key： YEJFCMICAZJEGS-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C(=O)OC)C=C(C(F)F)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 2
• Topological Polar Surface Area: 63

Additional information on Methyl 3-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate

Methyl 3-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1804701-01-6): An Overview

Methyl 3-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1804701-01-6) is a highly specialized compound with significant applications in the fields of chemical and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyridine, a six-membered heterocyclic aromatic compound. The presence of multiple functional groups, including a cyano group, difluoromethyl, and trifluoromethyl substituents, endows this molecule with unique chemical properties and potential biological activities.

The structure of Methyl 3-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate is characterized by its complex arrangement of atoms. The pyridine ring serves as the core scaffold, with the cyano group (-CN) attached at the 3-position, a difluoromethyl group (-CF₂H) at the 6-position, and a trifluoromethyl group (-CF₃) at the 2-position. The methyl ester group (-COOCH₃) is located at the 4-position, further enhancing the molecule's reactivity and solubility properties.

In recent years, there has been growing interest in the development and application of fluorinated compounds in various scientific disciplines. Fluorine atoms are known for their strong electronegativity and unique electronic properties, which can significantly influence the physical and chemical behavior of molecules. The presence of multiple fluorinated substituents in Methyl 3-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate makes it an attractive candidate for studies in medicinal chemistry and drug discovery.

One of the key areas where Methyl 3-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate has shown promise is in the development of novel agrochemicals. Fluorinated pyridines have been extensively studied for their potential as herbicides and insecticides due to their high selectivity and low toxicity to non-target organisms. The specific arrangement of functional groups in this compound may enhance its efficacy in controlling plant pests while minimizing environmental impact.

In the realm of pharmaceutical research, Methyl 3-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate has been explored for its potential as a lead compound in drug discovery programs. The cyano group is known to be a versatile functional group that can be readily converted into other functionalities through various chemical transformations. This flexibility allows researchers to develop a wide range of derivatives with tailored biological activities.

The trifluoromethyl group, on the other hand, is known for its ability to enhance metabolic stability and improve pharmacokinetic properties. These features are crucial for developing drugs with improved bioavailability and reduced side effects. Recent studies have shown that compounds containing trifluoromethyl groups exhibit enhanced binding affinity to target proteins, making them valuable candidates for therapeutic applications.

The difluoromethyl group adds another layer of complexity to the molecule's structure and reactivity. This substituent can influence the electronic properties of the pyridine ring, potentially modulating its interactions with biological targets. Research into the effects of difluoromethylation on molecular behavior is an active area of investigation, with potential applications in both medicinal chemistry and materials science.

Synthesis of Methyl 3-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions, coupling reactions, and cyclization steps. Advances in synthetic methodologies have enabled researchers to produce this compound with high purity and yield, facilitating its use in various experimental settings.

In addition to its potential applications in agrochemicals and pharmaceuticals, Methyl 3-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate has also been studied for its use as a building block in organic synthesis. The presence of multiple reactive functional groups makes it a valuable intermediate for constructing more complex molecules with diverse functionalities. This versatility has led to its use in the synthesis of novel materials and polymers with unique properties.

To ensure safe handling and storage of Methyl 3-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate, it is important to follow standard laboratory protocols for handling organic compounds. Proper personal protective equipment (PPE) should be worn at all times, and work should be conducted in well-ventilated areas or fume hoods to minimize exposure risks.

In conclusion, Methyl 3-cyano-6-(difluoromethyl)-2-(trifluoromethlyl)pyridine-4-carboxylate (CAS No. 1804701-01-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features make it an attractive candidate for further research and development in areas such as agrochemicals, pharmaceuticals, and materials science. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.